4-[2-(4-methylpiperazin-1-yl)-1,3-thiazol-4-yl]benzoic Acid

• IUPAC Name: 4-[2-(4-methylpiperazin-1-yl)-1,3-thiazol-4-yl]benzoic acid
• InChI: InChI=1S/C15H17N3O2S/c1-17-6-8-18(9-7-17)15-16-13(10-21-15)11-2-4-12(5-3-11)14(19)20/h2-5,10H,6-9H2,1H3,(H,19,20)
• InChI Key: NPHPALJCGYEBNO-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2=NC(=CS2)C3=CC=C(C=C3)C(=O)O
• Molecular Formula: C15H17N3O2S
• DSSTOX Substance ID: DTXSID10470078
• Molecular Weight: 303.4 g/mol
• CAS No.: 294622-47-2

Description

4-[2-(4-methylpiperazin-1-yl)-1,3-thiazol-4-yl]benzoic Acid is a useful research compound. Its molecular formula is C15H17N3O2S and its molecular weight is 303.4 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Synthesis and Medicinal Chemistry : This compound is a key precursor in the synthesis of imatinib, a significant drug used in cancer therapy. Koroleva et al. (2012) described an efficient in situ synthesis of 4-[(4-methylpiperazin-1-yl)methyl]benzoic acid, which is crucial for large-scale synthesis of imatinib (Koroleva et al., 2012).

• Pharmacological Applications : Xiao-qin (2010) explored the synthesis of 4-[(4-Methylpiperazin-1-yl)methyl]Benzoic Acid Dihydrochloride, emphasizing its potential in pharmaceutical applications (Lu Xiao-qin, 2010).

• Antibacterial and Antifungal Applications : Research by El Bialy et al. (2011) found that derivatives of this compound exhibited significant antimicrobial activity against Mycobacterium tuberculosis and Candida albicans, highlighting its potential in treating infectious diseases (El Bialy et al., 2011).

• Molecular Structure Analysis : Taşal and Kumalar (2010) investigated the molecular structure and vibrational spectra of a related molecule, providing insights into its conformational stability and electronic properties (Taşal & Kumalar, 2010).

• Anti-Cancer Activity : A study by Konovalenko et al. (2022) analyzed the anti-cancer activity of isoquinolines with 4-methylpiperazin-1-yl substituents, demonstrating its potential in cancer treatment (Konovalenko et al., 2022).

• Cardioprotective Applications : Drapak et al. (2019) synthesized and evaluated thiazole derivatives with 4-methylpiperazin-1-yl for their cardioprotective activity, suggesting their potential in treating cardiovascular diseases (Drapak et al., 2019).

Synthesis routes and methods

Procedure details

To thiocarbonyldiimidazole (2 g, 11.5 mmol) in THF (30 mL) at RT was added N-methylpiperazine (1.00 g, 10 mmol) drop wise. The reaction was stirred at RT for 2 h and then at 55° C. for 1 h. The reaction was cooled to RT and 20 mL of THF was removed in vacuo. 2M NH3 (10 mL) in MeOH was added and the reaction stirred for 15 h. A further 2M NH3 (10 mL) in MeOH was added and the reaction maintained at 55° C. for 8 h. A pale yellow precipitate (1.00 g) was observed and filtered off, dried and used directly in the next step. The thiourea (0.84 g, 5.2 mmol) was dissolved in EtOH (30 mL) and 4-(2-bromo-acetyl)-benzoic acid (1.28 g, 5.2 mmol) was added. The reaction was heated at reflux for 3 h. The reaction was cooled to RT and the solid filtered off. The solid was washed with Et2O and dried thoroughly. This procedure provided the title compound as a pale yellow solid (1.23 g, 77%).